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Compound of Interest

Compound Name: Dibenz[c,h]acridine

CAS No.: 224-53-3

Cat. No.: B1219686 Get Quote

Dibenz[c,h]acridine is a polycyclic aromatic hydrocarbon (PAH) containing a nitrogen

heteroatom. PAHs are a class of compounds known for their prevalence as environmental

pollutants and their potential for significant biological activity.[1][2] While specific toxicological

data for the Dibenz[c,h]acridine isomer is not extensively documented, its structural

analogues, such as Dibenz[a,h]acridine and Dibenz[a,j]acridine, are recognized as potent

mutagens and carcinogens.[3][4][5] Dibenz[a,h]acridine, for instance, is classified by the

International Agency for Research on Cancer (IARC) as a Group 2B carcinogen, meaning it is

possibly carcinogenic to humans.[3][6]

The mechanism of toxicity for many PAHs involves metabolic activation into highly reactive

intermediates, such as diol epoxides, which can form covalent adducts with DNA, leading to

mutations and potentially initiating carcinogenesis.[4][7] Given these precedents, it is

imperative from a safety and scientific integrity standpoint to handle Dibenz[c,h]acridine with

the same level of caution as its most hazardous known isomers. This guide is built on the

principle of minimizing exposure to As Low As Reasonably Achievable (ALARA).

Chemical and Physical Properties
A clear understanding of the compound's physical properties is fundamental to its safe

handling.
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Property Value Source(s)

Molecular Formula C₂₁H₁₃N [8][9]

Molecular Weight 279.33 g/mol [8][9]

Appearance
White to yellow crystalline

powder/solid
[8][10]

Melting Point 191 °C [9]

Boiling Point 534.0 ± 19.0 °C at 760 mmHg [9]

Solubility

Insoluble in water. Soluble in

some organic solvents like

ethanol and acetone.

[10]

Vapor Pressure 0.0 ± 1.4 mmHg at 25°C [9]

Note: Physical properties can vary based on purity. Researchers should always consult the

vendor-specific Safety Data Sheet (SDS).

Hazard Identification and Risk Assessment
Based on data from analogous compounds, Dibenz[c,h]acridine should be considered a

significant health hazard. The primary risks are associated with its potential carcinogenicity,

mutagenicity, and acute toxicity.

GHS Hazard Classifications (Inferred from Dibenz[a,h]acridine):[6]

Acute Toxicity, Oral (Category 3): Toxic if swallowed.

Serious Eye Damage/Irritation (Category 1): Causes serious eye damage.

Carcinogenicity (Category 1B/2): May cause or is suspected of causing cancer.

Germ Cell Mutagenicity (Category 2): Suspected of causing genetic defects.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[11]
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Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.

Routes of Exposure:

Inhalation: Aerosolized dust presents a primary risk.

Dermal Contact: The compound can be absorbed through the skin.

Ingestion: Accidental transfer from contaminated hands to the mouth.

Ocular: Direct contact can cause severe irritation or damage.

The Hierarchy of Controls: A Systematic Approach
to Safety
To ensure personnel safety, a multi-layered approach to hazard control must be implemented.

This hierarchy prioritizes the most effective control measures.
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Hierarchy of Hazard Controls

Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(Fume Hood, Glovebox)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Goggles)

Fig 1. Hierarchy of controls for managing chemical exposure.
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Caption: Fig 1. Hierarchy of controls for managing chemical exposure.

Engineering Controls
These are the primary line of defense, designed to isolate the researcher from the hazard.

Chemical Fume Hood: All work involving the weighing, transfer, or preparation of solutions of

Dibenz[c,h]acridine must be conducted inside a certified chemical fume hood.

Glovebox/Containment Ventilated Enclosure (CVE): For handling larger quantities or

performing procedures with a high potential for aerosolization, a glovebox or a powder

containment hood is recommended.
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Safety Equipment: Eyewash stations and safety showers must be readily accessible and

tested regularly.[11]

Administrative Controls
These are work practices and procedures that reduce the duration, frequency, and severity of

exposure.

Designated Work Area: Clearly demarcate an area within the lab specifically for working with

potent compounds like Dibenz[c,h]acridine.

Training: All personnel must receive documented training on the specific hazards of this

compound and the established Standard Operating Procedures (SOPs) before commencing

any work.

Restricted Access: Limit access to designated areas where the compound is stored or

handled.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used in conjunction with engineering and

administrative controls.

Hand Protection: Use double-gloving with chemically resistant gloves (e.g., nitrile). Check

manufacturer data for breakthrough times.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if

there is a splash hazard.[11]

Body Protection: A fully fastened lab coat is required. For procedures with a higher risk of

contamination, a disposable gown is recommended.

Respiratory Protection: Not typically required when using a certified fume hood. If

engineering controls are insufficient, a NIOSH-approved respirator with appropriate

cartridges may be necessary, and this requires enrollment in a respiratory protection

program.
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Protocols for Safe Handling and Use
Adherence to validated protocols is critical for ensuring both safety and experimental

reproducibility.

Protocol: Weighing and Preparing a Stock Solution
Objective: To safely weigh a solid sample of Dibenz[c,h]acridine and prepare a stock solution

in an appropriate solvent.

Materials:

Dibenz[c,h]acridine (solid)

Appropriate solvent (e.g., DMSO, Ethanol)

Analytical balance

Weighing paper or boat

Spatula

Volumetric flask with stopper

Beaker for secondary containment

Appropriate PPE (double nitrile gloves, safety goggles, lab coat)

Procedure:

Preparation: Don all required PPE. Ensure the chemical fume hood sash is at the

appropriate height and the work area is clean and decontaminated.

Designate Area: Place absorbent bench paper on the work surface inside the fume hood to

contain any potential minor spills.

Tare Balance: Place the weighing paper/boat on the analytical balance inside the fume hood

and tare the balance.
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Weighing: Carefully open the container of Dibenz[c,h]acridine. Using a clean spatula,

transfer a small amount of the solid to the weighing paper until the desired mass is reached.

Work slowly to avoid creating airborne dust.[12][13]

Transfer: Carefully transfer the weighed solid into the volumetric flask.

Dissolution: Add a small amount of the chosen solvent to the flask to dissolve the solid. Once

dissolved, dilute to the final volume with the solvent. Stopper and invert the flask several

times to ensure a homogenous solution.

Cleanup (Initial): Dispose of the contaminated weighing paper and any disposable items into

a designated hazardous waste bag located inside the fume hood.

Decontamination: Wipe the spatula, any external surfaces of the flask, and the work area

within the fume hood with an appropriate cleaning solvent (e.g., 70% ethanol) followed by

soap and water.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date, and appropriate hazard warnings (e.g., "Toxic," "Carcinogen Hazard").

Storage: Store the solution in a clearly labeled, sealed container within secondary

containment in a designated, secure location.[11][12]

Doffing PPE: Remove PPE in the correct order (gloves first), disposing of disposables in the

hazardous waste stream. Wash hands thoroughly with soap and water.[14]

Emergency Procedures
Rapid and correct response to an emergency is critical.

Spill Response Protocol
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Minor Spill Response Major Spill Response

Spill Occurs

Assess Spill Size & Risk
(Is it minor and containable?)

Alert others in the immediate area

Yes (Minor)

Evacuate the area immediately

No (Major)

Don appropriate PPE
(double gloves, goggles, lab coat)

Cover with absorbent material
(e.g., vermiculite)

Collect material with non-sparking tools
into a labeled waste container

Decontaminate the area

Complete Incident Report

Notify Emergency Responders
& Lab Supervisor

Isolate the area
(close doors, prevent re-entry)

Await professional response team

Fig 2. Emergency response workflow for a chemical spill.
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Caption: Fig 2. Emergency response workflow for a chemical spill.
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Isolation: For any spill, immediately isolate the area. For solids, a minimum isolation distance

of 25 meters (75 feet) is recommended.[6][15]

Containment: Prevent the spill from entering drains or waterways.[13][16] For solid spills, use

dry cleanup methods to avoid generating dust.[16]

Cleanup: Collect recoverable product into labeled containers for disposal.[16] After cleanup,

decontaminate all protective clothing and equipment before reuse.[16]

First Aid Measures[11][12]
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin rescue breathing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention and provide the SDS to the medical personnel.

Decontamination and Waste Disposal
All materials contaminated with Dibenz[c,h]acridine must be treated as hazardous waste.

Decontamination: Work surfaces should be decontaminated at the end of each procedure. A

solution of soap and water is generally effective.

Waste Streams: Maintain separate, clearly labeled, and sealed waste containers for:

Solid Waste: Contaminated gloves, bench paper, weighing boats, etc.

Liquid Waste: Unused solutions or contaminated solvents.

Disposal: All waste must be disposed of through the institution's Environmental Health &

Safety (EHS) office in accordance with federal, state, and local regulations.[11] Do not pour
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any waste down the drain.[14]

Conclusion
Working with potentially carcinogenic and mutagenic compounds like Dibenz[c,h]acridine is

integral to advancing toxicological and pharmaceutical research. However, this work demands

a profound respect for the inherent hazards. By implementing a robust safety framework built

on the principles of hazard elimination, engineering controls, stringent protocols, and

appropriate PPE, researchers can mitigate risks to themselves and the environment. This guide

provides the foundation for that framework, which must be supplemented by institution-specific

training and a vigilant, proactive safety culture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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